
Troubleshooting Ceftazidime (hydrate) solubility
issues in aqueous solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ceftazidime (hydrate)

Cat. No.: B10766187 Get Quote

Technical Support Center: Ceftazidime (Hydrate)
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting for solubility issues encountered with Ceftazidime (hydrate) in
aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for dissolving Ceftazidime (hydrate) for laboratory use?

For most biological experiments, aqueous buffers are recommended. The solubility in PBS (pH

7.2) is approximately 5 mg/mL.[1][2] While Ceftazidime (hydrate) is sparingly soluble in

organic solvents like DMSO and ethanol, aqueous preparations are preferred to avoid solvent

effects in sensitive assays.[2][3] For some applications, solutions in 0.1 M NaOH at 50 mg/mL

have been reported, though this has not been validated for all product grades.

Q2: Why is my Ceftazidime (hydrate) powder not dissolving easily in water?

Several factors can affect the dissolution of Ceftazidime (hydrate):

pH: Ceftazidime is an amphoteric compound, meaning its solubility is highly dependent on

the pH of the solution.[4] Extreme pH values can either enhance or hinder solubility.

Exposure to a pH of ≤4 can lead to immediate precipitation.[5]
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Temperature: While temperature can affect solubility, it's crucial to balance this with the

compound's stability. Higher temperatures can accelerate degradation.[5]

Formulation: Commercial preparations of Ceftazidime for injection often contain sodium

carbonate. This reacts upon adding a diluent to release carbon dioxide, which aids in

dissolution and creates a solution with a pH between 5.0 and 7.5.[6][7][8] If you are using a

pure form of Ceftazidime (hydrate) without sodium carbonate, dissolution may be slower

and require careful pH adjustment.

Q3: My Ceftazidime solution has a light yellow or amber color. Is it degraded?

Solutions of Ceftazidime naturally range from light yellow to amber depending on the

concentration, the diluent used, and the storage conditions.[9] This coloration does not

necessarily indicate degradation. However, a significant color change or the appearance of

precipitates after preparation could be a sign of instability.

Q4: How should I store my prepared Ceftazidime solution?

Aqueous solutions of Ceftazidime are not recommended for long-term storage at room

temperature or refrigerated. For instance, it's advised not to store aqueous solutions for more

than one day.[1][2] Stability studies show that Ceftazidime in sterile water is stable for up to 8

hours at room temperature (21-23°C) and for up to 96 hours at 4°C.[10][11] For longer-term

storage, solutions at 20 mg/mL in 0.9% sodium chloride have been shown to be stable for 3

months when frozen at -20°C.[12]

Q5: I observed precipitation when I added my Ceftazidime stock solution to my cell culture

media. What is the cause?

Precipitation upon addition to media can be due to several reasons:

pH Incompatibility: The pH of your stock solution might be significantly different from the pH

of your culture media, causing the Ceftazidime to precipitate upon mixing.

Incompatibility with Media Components: Ceftazidime can be incompatible with certain

substances. It is known to be physically incompatible with vancomycin, nicardipine,

midazolam, and propofol.[5] It is also recommended not to mix it with aminoglycoside

antibiotics in the same solution.[13]
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Over-saturation: The final concentration of Ceftazidime in the media may have exceeded its

solubility limit under those specific conditions.

Troubleshooting Guide
Issue 1: Powder Does Not Dissolve or Dissolves Poorly

Initial Check: Verify the recommended solvent for your specific product lot from the supplier's

documentation.

pH Adjustment: Ceftazidime's solubility is pH-sensitive.[4] If dissolving in water or a non-

buffered solution, try adjusting the pH. Since exposure to pH below 4 can cause

precipitation, it is generally safer to adjust towards a slightly alkaline pH if your experimental

conditions allow.[5]

Gentle Warming: Warm the solution gently to 37°C to aid dissolution.[14] Avoid overheating,

as temperatures above 25°C can lead to degradation over 24 hours.[5]

Sonication: Use an ultrasonic bath to provide mechanical agitation, which can help break up

clumps of powder and enhance dissolution.[14]

Issue 2: Prepared Solution is Hazy or Contains
Precipitate

Check for Contamination: Ensure that all glassware and solvents were sterile and free of

particulates before use.

Filtration: If the solution is hazy after dissolution, it may be due to insoluble impurities. Use a

0.22 µm syringe filter to clarify the solution.

Re-evaluate pH: The final pH of the solution might be in a range where Ceftazidime has

lower solubility. Measure the pH and adjust if necessary.

Issue 3: Solution Precipitates Over Time
Storage Conditions: This is often a sign of improper storage. Aqueous solutions are not

stable for long periods at room temperature.[1][2] For storage longer than a few hours,

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/je301036u
https://pmc.ncbi.nlm.nih.gov/articles/PMC90707/
https://www.apexbt.com/ceftazidime.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC90707/
https://www.apexbt.com/ceftazidime.html
https://cdn.caymanchem.com/cdn/insert/14828.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/14828.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


refrigeration (2-8°C) or freezing (-20°C) is necessary, depending on the desired duration.[10]

[11][12]

Concentration Too High: The solution may be supersaturated. Try preparing a more dilute

solution.

Data on Ceftazidime (Hydrate) Solubility and
Stability
Table 1: Solubility of Ceftazidime (Hydrate) in Various Solvents

Solvent pH Concentration Notes

Water Neutral

Slightly soluble (360

mg/L reported for one

form)[3]

Highly dependent on

pH and formulation.

PBS 7.2 ~5 mg/mL[1][2]

Recommended for

many biological

applications.

0.1 M NaOH ~13 50 mg/mL

High pH may not be

suitable for all

experiments.

DMSO N/A ≥21.25 mg/mL[14]

Sparingly soluble

according to other

sources.[2]

Ethanol N/A 0.2 mg/mL[3] Low solubility.

Table 2: Stability of Ceftazidime (Hydrate) Aqueous Solutions
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Concentration Solvent
Storage
Temperature

Duration of
Stability (>90%
Potency)

100 & 200 mg/mL Sterile Water Room Temp (21-23°C) 8 hours[10][11]

100 & 200 mg/mL Sterile Water 4°C 96 hours[10][11]

20 mg/mL 0.9% NaCl -20°C 3 months[12]

4% to 12% (w/v) Aqueous Solution 25°C
24 hours (<10%

degradation)[5]

Experimental Protocols
Protocol 1: Preparation of a 5 mg/mL Ceftazidime Stock
Solution in PBS
Materials:

Ceftazidime (hydrate) powder

Phosphate-Buffered Saline (PBS), pH 7.2, sterile

Sterile conical tubes

Sterile 0.22 µm syringe filter

Methodology:

Weigh the desired amount of Ceftazidime (hydrate) powder in a sterile conical tube. For 10

mL of a 5 mg/mL solution, weigh 50 mg.

Add the sterile PBS (pH 7.2) to the tube.

Vortex or shake the tube to dissolve the powder. A clear solution should form.[9]

If any particulates remain, sterile-filter the solution using a 0.22 µm syringe filter into a new

sterile tube.
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Use the solution immediately. It is not recommended to store this aqueous solution for more

than one day.[1][2]

Protocol 2: General Method for Determining Ceftazidime
Solubility in a Custom Buffer
Materials:

Ceftazidime (hydrate) powder

Your custom experimental buffer, sterile

A series of sterile microcentrifuge tubes

Vortex mixer

Spectrophotometer or HPLC

Methodology:

Add a pre-weighed, excess amount of Ceftazidime powder to a known volume of your buffer

in a sterile tube (e.g., 20 mg in 1 mL).

Vortex the tube vigorously for 2-3 minutes to create a saturated suspension.

Incubate the suspension at your desired experimental temperature (e.g., room temperature

or 37°C) for at least 1-2 hours to allow it to reach equilibrium.

Centrifuge the suspension at high speed (e.g., >10,000 x g) for 10 minutes to pellet the

undissolved powder.

Carefully collect the supernatant without disturbing the pellet.

Filter the supernatant through a 0.22 µm filter to remove any remaining micro-particulates.

Measure the concentration of Ceftazidime in the filtered supernatant using a validated

method such as UV-Vis spectrophotometry or HPLC. This concentration represents the

solubility limit under your specific conditions.
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Troubleshooting Ceftazidime Solubility

Start: Ceftazidime powder
does not dissolve

Is the solvent appropriate?
(e.g., PBS, buffered solution)

Is the pH optimal?
(Avoid pH <= 4)

Yes

Re-evaluate buffer composition
and concentration

No

Apply gentle heat (<=37°C)
or sonication?

Yes

No

Solution is clear

Yes

Precipitate or haziness
still present

No

Sterile filter (0.22 µm)
the solution

Is solution clear
after filtering?

Yes No
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Simplified Ceftazidime Degradation in Aqueous Solution

Ceftazidime
(Active Form)

Hydrolysis of
β-lactam ring

 H₂O, Temp, pH 

Inactive Metabolites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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